Cas no 2229382-87-8 ({2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol
• CAS No: 2229382-87-8
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6235520
• PubChem ID: 165626066
• Update Time: 2025-10-19

{2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol
• 2229382-87-8
• {2,2-dimethyl-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropyl}methanol
• EN300-1794664

• Inchi： 1S/C12H20N2O/c1-9(2)14-6-10(5-13-14)12(8-15)7-11(12,3)4/h5-6,9,15H,7-8H2,1-4H3
• InChI Key： VSBSMUSEIATZIN-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NN(C(C)C)C=2)CC1(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol

Research Brief on {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol (CAS: 2229382-87-8)

This research brief provides an in-depth analysis of the latest advancements related to the compound {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol (CAS: 2229382-87-8), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred extensive investigation, particularly in the context of drug discovery and development.

Recent studies have focused on the synthesis and optimization of {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol, with an emphasis on improving its pharmacological properties. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity toward specific biological targets. These efforts are aimed at identifying potential applications in treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's mechanism of action as a modulator of key signaling pathways. The findings revealed that {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol exhibits promising inhibitory effects on certain kinases, suggesting its potential as a targeted therapy. The study also highlighted the compound's favorable pharmacokinetic profile, including its metabolic stability and oral bioavailability.

In addition to its therapeutic potential, recent research has investigated the compound's role in chemical biology as a versatile scaffold for the development of novel probes. A study in ACS Chemical Biology (2024) demonstrated its utility in designing fluorescent tags and activity-based probes, enabling real-time visualization of enzymatic activity in cellular systems. This application underscores the compound's dual utility in both drug discovery and basic research.

Despite these advancements, challenges remain in optimizing the compound's specificity and minimizing off-target effects. Ongoing research is addressing these issues through structure-activity relationship (SAR) studies and the development of derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, {2,2-dimethyl-1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}methanol (CAS: 2229382-87-8) represents a promising candidate for further investigation in both therapeutic and chemical biology contexts. Its unique structural attributes and demonstrated biological activity make it a valuable subject of ongoing research, with potential implications for the development of next-generation pharmaceuticals and research tools.